- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin, Bioresource Technology, 2016, 221, 568-575
Cas no 876-20-0 (2-Phenylethyl-1,1,2,2-d4-amine)
876-20-0 structure
Product Name:2-Phenylethyl-1,1,2,2-d4-amine
2-Phenylethyl-1,1,2,2-d4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenylethyl-1,1,2,2-d4-amine
- 2,5-diethyl phenol
- Phenol, 2,5-diethyl-
- 2,5diethylphenol
- SCHEMBL593741
- 876-20-0
- UNII-XQ1WLB600M
- NS00010672
- DTXSID601043546
- MB23814
- XQ1WLB600M
- 2,5-Diethylphenol
-
- Inchi: 1S/C10H14O/c1-3-8-5-6-9(4-2)10(11)7-8/h5-7,11H,3-4H2,1-2H3
- InChI Key: AQFCDVGUEQOTAC-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1CC)CC
Computed Properties
- Exact Mass: 150.104465066g/mol
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 65
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: White solid
- Density: 0.997 g/mL at 25 °C
- Boiling Point: 197-200 °C(lit.)
2-Phenylethyl-1,1,2,2-d4-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ; rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
,
RSC Advances,
2019,
9(5),
2764-2771
2-Phenylethyl-1,1,2,2-d4-amine Raw materials
2-Phenylethyl-1,1,2,2-d4-amine Preparation Products
- 2,4-bis(2-methylbutan-2-yl)phenol (120-95-6)
- 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (1620-98-0)
- 2-tert-butyl-5-methylphenol (88-60-8)
- 3,5-Di-tert-butylcatechol (1020-31-1)
- 2,6-Di-tert-butyl-4-ethylphenol (4130-42-1)
- Hexamethylbenzene (87-85-4)
- 2-Ethoxyphenol (94-71-3)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- 2,4-Diisopropylphenol (2934-05-6)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- Benzene,1-ethoxy-4-methoxy- (5076-72-2)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
- Benzene,1,4-diethyl-2-methyl- (13632-94-5)
- Benzene, 4-butyl-1,2-dimethoxy- (59056-76-7)
- 2-(2,5-dimethoxyphenyl)propanal (52417-48-8)
- 4-Ethoxy-3-methoxytoluene (33963-27-8)
2-Phenylethyl-1,1,2,2-d4-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
876-20-0 (2-Phenylethyl-1,1,2,2-d4-amine) Related Products
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